Cas no 1380300-88-8 (3-oxa-9-azaspiro[5.5]undecane;hydrochloride)

• Product Name: 3-oxa-9-azaspiro[5.5]undecane;hydrochloride
• CAS No: 1380300-88-8
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD16556308
• CID: 4595504
• PubChem ID: 66570407
• Update Time: 2025-10-28

3-oxa-9-azaspiro[5.5]undecane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-9-azaspiro[5.5]undecane hydrochloride
• 3-Oxa-9-azaspiro[5.5]undecane HCl
• 3-oxa-9-azaspiro[5.5]undecane;hydrochloride
• EN300-7831818
• AKOS027322691
• C9H18ClNO
• AS-47408
• 1380300-88-8
• SY113714
• DB-379404
• 3-Oxa-9-azaspiro[5.5]undecanehydrochloride
• 3-Oxa-9-azaspiro[5.5]undecane, hydrochloride
• SB41443
• F13611
• MFCD16556308
• CS-0111771

• MDL： MFCD16556308
• Inchi： 1S/C9H17NO.ClH/c1-5-10-6-2-9(1)3-7-11-8-4-9;/h10H,1-8H2;1H
• InChI Key： CRGMWUWIKHZVNG-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(CC1)CCNCC2

Computed Properties

• Exact Mass: 191.1076919 g/mol
• Monoisotopic Mass: 191.1076919 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• Molecular Weight: 191.70

Additional information on 3-oxa-9-azaspiro[5.5]undecane;hydrochloride

Recent Advances in the Study of 3-oxa-9-azaspiro[5.5]undecane Hydrochloride (CAS: 1380300-88-8)

The compound 3-oxa-9-azaspiro[5.5]undecane hydrochloride (CAS: 1380300-88-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the compound's role as a key intermediate in the synthesis of sigma-1 receptor ligands. The research demonstrated that 3-oxa-9-azaspiro[5.5]undecane hydrochloride exhibits high binding affinity to sigma-1 receptors, which are implicated in neuroprotection, pain modulation, and psychiatric disorders. The study highlighted its potential as a scaffold for developing drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where researchers investigated the antimicrobial properties of derivatives synthesized from 3-oxa-9-azaspiro[5.5]undecane hydrochloride. The study revealed that certain derivatives exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's versatility and its potential as a lead structure for novel antibiotics.

In addition to its pharmacological applications, recent synthetic chemistry research has focused on optimizing the production of 3-oxa-9-azaspiro[5.5]undecane hydrochloride. A 2023 study in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, improving yield and purity while reducing environmental impact. This advancement is critical for facilitating large-scale production and further preclinical studies.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles of 3-oxa-9-azaspiro[5.5]undecane hydrochloride derivatives require further investigation. Ongoing research aims to address these gaps, with several preclinical trials currently underway to evaluate the compound's safety and efficacy in vivo.

In conclusion, 3-oxa-9-azaspiro[5.5]undecane hydrochloride (CAS: 1380300-88-8) represents a versatile and promising scaffold in drug discovery. Its applications span CNS disorders, antimicrobial therapy, and beyond, supported by recent advancements in synthetic chemistry and pharmacological research. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.